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Compound of Interest

Compound Name:
DOWEX MONOSPHERE C-400

H(+)-FORM STRO

Cat. No.: B1181437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of DOWEX

MONOSPHERE™ C-400, a strong acid cation exchange resin, for the demineralization of

water in research, scientific, and drug development settings. The uniform particle size of this

gel-based polystyrene-divinylbenzene resin ensures high operational capacity and

regeneration efficiency.

Data Presentation
The physical and chemical properties of DOWEX MONOSPHERE™ C-400 are summarized in

the table below for easy reference and comparison. This data is essential for experimental

design and for determining the expected performance of the resin in demineralization

applications.
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Property Value Units

Physical Form
Amber translucent spherical

beads
-

Matrix
Polystyrene-Divinylbenzene

(DVB), gel
-

Functional Group Sulfonic Acid -

Ionic Form as Shipped Sodium (Na⁺) -

Total Exchange Capacity (min.) 2.2 eq/L

Water Retention Capacity 42 - 48 %

Particle Diameter (mean) 585 ± 50 µm

Uniformity Coefficient (max.) 1.1 -

Maximum Operating

Temperature
130 °C

pH Range 0 - 14 -

Experimental Protocols
This section details the methodologies for preparing the DOWEX MONOSPHERE™ C-400

resin, performing a demineralization cycle, and regenerating the resin for reuse in a laboratory

setting.

Resin Preparation and Column Packing
Objective: To prepare the DOWEX MONOSPHERE™ C-400 resin for use and to properly pack

it into a laboratory-scale chromatography column.

Materials:

DOWEX MONOSPHERE™ C-400 resin

Laboratory chromatography column (glass or other inert material)
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Deionized (DI) water

Beaker

Glass stirring rod

Glass wool or column frit

Procedure:

Resin Hydration: Weigh the desired amount of DOWEX MONOSPHERE™ C-400 resin and

transfer it to a beaker. Add a sufficient volume of deionized water to fully immerse the resin.

Allow the resin to swell for at least 30 minutes. Gently stir the slurry with a glass rod to

ensure all beads are wetted and to release any trapped air bubbles.

Fines Removal: After hydration, allow the resin beads to settle. Carefully decant the

supernatant, which may contain fine particles. Repeat this washing and decanting process 2-

3 times until the supernatant is clear.

Column Preparation: Ensure the chromatography column is clean and vertically mounted.

Place a small plug of glass wool or a frit at the bottom of the column to support the resin bed.

Column Packing: Fill the column with a small amount of deionized water. Pour the resin

slurry into the column in a single, continuous motion to avoid stratification. Allow the resin to

settle by gravity.

Bed Settling: Once the resin has settled, open the column outlet to allow the excess water to

drain, but ensure the water level never drops below the top of the resin bed to prevent air

from entering. The packed resin bed should be uniform and free of cracks or channels.

Washing: Wash the packed resin bed by passing 5-10 bed volumes (BV) of deionized water

through the column.

Conversion to Hydrogen (H⁺) Form (Activation)
Objective: To convert the resin from the as-shipped Sodium (Na⁺) form to the active Hydrogen

(H⁺) form required for cation exchange demineralization.
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Materials:

Packed column with DOWEX MONOSPHERE™ C-400 resin

2-4% Hydrochloric Acid (HCl) solution

Deionized (DI) water

pH meter or pH indicator strips

Procedure:

Acid Treatment: Slowly pass 2-3 bed volumes of 2-4% HCl solution through the resin bed at

a controlled flow rate (typically 2-4 BV/h). This step replaces the Na⁺ ions on the resin with

H⁺ ions.

Rinsing: After the acid treatment, rinse the resin bed with deionized water at the same flow

rate. Continue rinsing until the pH of the effluent is neutral (pH ~7) and matches the pH of

the influent DI water. This ensures that all excess acid has been removed. The resin is now

in the H⁺ form and ready for demineralization.

Demineralization of Water Sample (Service Cycle)
Objective: To remove cations from a water sample using the activated DOWEX

MONOSPHERE™ C-400 resin.

Materials:

Activated DOWEX MONOSPHERE™ C-400 column

Water sample to be demineralized

Conductivity meter

Collection flasks

Procedure:
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Sample Loading: Introduce the water sample to the top of the column at a controlled flow

rate (typically 10-40 BV/h).

Effluent Collection and Monitoring: Collect the demineralized water (effluent) from the column

outlet. Monitor the conductivity of the effluent continuously or at regular intervals. A sharp

increase in conductivity indicates that the resin is exhausted and breakthrough has occurred.

Determining Operating Capacity: The operating capacity can be calculated based on the

total volume of water treated before breakthrough and the concentration of cations in the

influent water.[1]

Resin Regeneration
Objective: To restore the exhausted resin to the H⁺ form for subsequent demineralization

cycles.

Materials:

Exhausted DOWEX MONOSPHERE™ C-400 column

2-4% Hydrochloric Acid (HCl) solution

Deionized (DI) water

pH meter or pH indicator strips

Procedure:

Backwashing (Optional but Recommended): To remove any particulate matter and to

reclassify the resin beads, perform a backwash by introducing deionized water from the

bottom of the column at a flow rate sufficient to expand the resin bed by 50-75% for about

10-15 minutes.

Acid Regeneration: Slowly pass 2-3 bed volumes of 2-4% HCl solution through the resin bed

at a controlled flow rate (typically 2-4 BV/h). This will displace the captured cations (e.g.,

Ca²⁺, Mg²⁺, Na⁺) from the resin and replace them with H⁺ ions.[2]
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Rinsing: Rinse the resin bed with deionized water at a similar flow rate until the effluent is

free of excess acid (neutral pH). The regenerated resin is now ready for the next

demineralization cycle.

Mandatory Visualization
The following diagrams illustrate the key workflows and logical relationships in the

demineralization process using DOWEX MONOSPHERE™ C-400.
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Caption: Experimental workflow for demineralization using DOWEX MONOSPHERE™ C-400.
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DOWEX Resin Bead (H+ Form)
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Caption: Ion exchange mechanism on DOWEX MONOSPHERE™ C-400.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1181437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1181437?utm_src=pdf-custom-synthesis
http://dardel.info/IX/capacity.html
https://www.waterandwastewater.com/demineralization-of-water-by-ion-exchange-method/
https://www.benchchem.com/product/b1181437#using-dowex-monosphere-c-400-for-demineralization-in-research
https://www.benchchem.com/product/b1181437#using-dowex-monosphere-c-400-for-demineralization-in-research
https://www.benchchem.com/product/b1181437#using-dowex-monosphere-c-400-for-demineralization-in-research
https://www.benchchem.com/product/b1181437#using-dowex-monosphere-c-400-for-demineralization-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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